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Compound of Interest

Compound Name: Olopatadine-d3 N-Oxide

Cat. No.: B14082323

Olopatadine-d3 N-Oxide: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Olopatadine-d3 N-Oxide is a deuterated active metabolite of Olopatadine, a well-
established antihistamine and mast cell stabilizer.[1][2] As a labeled compound, it serves as a
critical internal standard for pharmacokinetic and metabolism studies of Olopatadine. This
guide provides a comprehensive overview of the available safety data and recommended
handling precautions for Olopatadine-d3 N-Oxide, compiled from safety data sheets of the
parent compound and related analogs.

Chemical and Physical Properties

While specific experimental data for Olopatadine-d3 N-Oxide is limited, the following table
summarizes its known properties and those of its non-deuterated analog, Olopatadine N-Oxide.
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Property Value Source
(2)-3-(2-
(carboxymethyl)dibenzo[b,e]ox
Chemical Name epin-11(6H)-ylidene)-N,N- N/A
di(methyl-d3)propan-1-amine
oxide
CAS Number 1246832-94-9 [31[4]
Molecular Formula C21H20D3NO4 Inferred
Molecular Weight 356.43 g/mol Inferred
Assumed to be a white to off- Inferred from related
Appearance . _
white solid compounds
Storage Temperature -20°C [2]

Hazard Identification and Precautionary Measures

The hazard profile of Olopatadine-d3 N-Oxide is extrapolated from the Safety Data Sheets

(SDS) of Olopatadine and its hydrochloride salt. The primary routes of potential exposure are

inhalation, ingestion, and skin or eye contact.

Hazard Statement Precautionary Statement Pictogram
_ Wash hands thoroughly after
May be harmful if swallowed. ) GHSO07
handling.
) Avoid breathing
May cause respiratory _
T dust/fume/gas/mist/vapors/spr GHSO07
irritation.
ay.
May cause skin irritation. Wear protective gloves. GHSO07
) o Wear eye protection/face
Causes serious eye irritation. GHSO07

protection.

Emergency Workflow: First Aid Measures
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The following diagram outlines the recommended first aid procedures in case of exposure to
Olopatadine-d3 N-Oxide.

Exposure Event Immediate Actions

@—» Move to Fresh Air
w Wash with Soap & Water | If irritation persists \ttention

Seek Medical Attention

) ) If irritation persists
Rinse Eyes with Water
@—» Rinse Mouth

Click to download full resolution via product page

Caption: First aid response workflow for exposure to Olopatadine-d3 N-Oxide.

Handling and Storage Protocols

Proper handling and storage are crucial to ensure the safety of laboratory personnel and
maintain the integrity of the compound.

Experimental Workflow: Safe Handling of Olopatadine-
d3 N-Oxide

This diagram illustrates the standard operating procedure for handling the compound in a
laboratory setting.
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Preparation

Review SDS

Wear Appropriate PPE

Use in a Chemical Fume Hood

'

Avoid Dust Formation

'

Weigh Compound

'

Dissolve in Solvent

Post-Handling

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of Olopatadine-d3 N-Oxide.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. However, the following PPE is

generally recommended:

PPE Type

Specification

Eye Protection

Safety glasses with side shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Respiratory Protection

NIOSH-approved respirator if dust is generated.

Skin and Body Protection

Laboratory coat.

Storage Conditions

Protect from light.

Store in a tightly sealed container.[5][6]

Keep in a cool, dry, and well-ventilated area.[5]

Recommended storage temperature is -20°C.[2]

Accidental Release and Firefighting Measures

In the event of a spill or fire, follow these procedures.

Situation Recommended Action
) Absorb with inert material and place in a

Small Spill ) ) )
suitable container for disposal.
Evacuate the area. Contain the spill and prevent

Large Spill it from entering drains. Collect the material for
disposal.

Fi Use dry chemical, carbon dioxide, water spray,

ire

or alcohol-resistant foam to extinguish.[7][8]
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Toxicological and Ecological Information

Specific toxicological and ecological data for Olopatadine-d3 N-Oxide are not readily
available. The information below is based on the parent compound, Olopatadine.

o Acute Toxicity: No data available for Olopatadine-d3 N-Oxide. For Olopatadine, chronic oral
toxicity studies in rats and dogs have identified target organs including the kidneys, heart,
liver, and eyes.[9]

« Carcinogenicity, Mutagenicity, and Teratogenicity: Olopatadine was not found to be
mutagenic or carcinogenic.[9] It was not teratogenic in rats and rabbits.[9]

» Ecotoxicity: Avoid release into the environment as it may be toxic to aquatic organisms.[8]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or waterways.[7]

Disclaimer: This guide is intended for informational purposes only and is based on data
available for Olopatadine and its analogs. It is not a substitute for a formal Safety Data Sheet
(SDS). Always consult the specific SDS for Olopatadine-d3 N-Oxide provided by the supplier
before handling the material. All laboratory work should be conducted by trained professionals
in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Olopatadine-d3 N-Oxide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14082323#olopatadine-d3-n-oxide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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